Cas no 61760-63-2 (Propanoic acid, 2,3-dicyano-2-methyl-, methyl ester)

• Product Name: Propanoic acid, 2,3-dicyano-2-methyl-, methyl ester
• CAS No: 61760-63-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 467166
• PubChem ID: 71392499
• Update Time: 2025-04-19

Propanoic acid, 2,3-dicyano-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,3-dicyano-2-methyl-, methyl ester
• methyl 2,3-dicyano-2-methylpropanoate
• 61760-63-2
• DTXSID10814312

• Inchi： 1S/C7H8N2O2/c1-7(5-9,3-4-8)6(10)11-2/h3H2,1-2H3
• InChI Key： UKJXJEHDFNOOHJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)(C)CC#N)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.88